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Compound of Interest

Compound Name: C3a (70-77)

Cat. No.: B15608005 Get Quote

Technical Support Center: C3a (70-77) Peptide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of the C3a (70-77)
peptide.

Frequently Asked Questions (FAQs)
Q1: What is the C3a (70-77) peptide?

A1: C3a (70-77) is an octapeptide with the sequence Ala-Ser-His-Leu-Gly-Leu-Ala-Arg

(ASHLGLAR)[1][2]. It corresponds to the C-terminal region of the human complement

component C3a anaphylatoxin[1][3][4]. While it is a fragment of the full C3a protein, it retains 1-

2% of its biological activity, including the ability to induce histamine release, contract smooth

muscle tissue, and modulate lymphocyte functions[1][3].

Q2: What are the common challenges when working with C3a (70-77)?

A2: The primary challenge is achieving and maintaining its solubility in aqueous solutions. Due

to its amino acid composition, the peptide can be prone to aggregation and precipitation if not

handled correctly. Factors like the choice of solvent, pH, concentration, and storage conditions

are critical for successful experiments[5][6].

Q3: What is the impact of the Trifluoroacetate (TFA) salt on the peptide?
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A3: C3a (70-77) is often supplied as a TFA salt, which is a remnant from the HPLC purification

process. The presence of TFA can enhance the peptide's overall solubility in aqueous

solutions. However, it's important to note that the TFA salt contributes to the total mass of the

product, so the net peptide content is typically greater than 80%[7]. For most in vitro assays,

residual TFA levels do not interfere with the results[7].

Q4: How should I store the lyophilized powder and reconstituted solutions?

A4:

Lyophilized Powder: Store sealed and away from moisture. For long-term storage, -80°C is

recommended for up to 2 years, while -20°C is suitable for up to 1 year[3]. Short-term

storage at 4°C is also possible[8].

Reconstituted Solutions: Once dissolved, it is best to prepare fresh solutions for immediate

use[3]. If storage is necessary, aliquot the solution to prevent repeated freeze-thaw cycles,

which can degrade the peptide. Store aliquots at -80°C for up to 6 months or -20°C for up to

1 month[3].

Troubleshooting Guide: Solubility Issues
Q5: My C3a (70-77) peptide won't dissolve in water or buffer. What should I do?

A5: This is a common issue. Follow the troubleshooting workflow below. The peptide's amino

acid sequence contains hydrophobic residues, which can make direct dissolution in aqueous

buffers difficult[5]. The general advice is to first use a small amount of an organic solvent to

fully dissolve the peptide before diluting with your aqueous buffer[9].

Q6: I see precipitation or a cloudy solution after dissolving the peptide. How can I fix this?

A6: A cloudy or precipitated solution indicates that the peptide is not fully dissolved or is

aggregating. Gentle warming and/or brief sonication can significantly aid dissolution[3][5].

Chilling the sample on ice between short bursts of sonication can prevent overheating while

improving solubility[5]. If precipitation occurs after adding an aqueous buffer, the final

concentration may be too high for that specific solvent mixture.

Q7: Can I use DMSO to dissolve C3a (70-77)?
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A7: Yes, DMSO is a recommended solvent for initial dissolution, especially for hydrophobic

peptides[4][5][10]. You can dissolve the peptide in a small amount of 100% DMSO and then

slowly add your aqueous buffer to the desired final concentration. Be mindful that DMSO can

be incompatible with certain cell-based assays at higher concentrations.

Quantitative Solubility Data
The solubility of C3a (70-77) can vary based on the solvent and the presence of counterions

(e.g., TFA or acetate). The data below is compiled from various suppliers.

Solvent
Reported
Concentration

Conditions / Notes Source(s)

H₂O (Water)
100 mg/mL (106.61

mM)

Requires sonication to

achieve dissolution.
[3][11]

PBS
100 mg/mL (106.61

mM)
Requires sonication. [3]

DMSO 10 mM
Sonication is

recommended.
[10]

DMSO 55 mg/mL (62.22 mM)

For the acetate salt

form. Sonication is

recommended.

[4]

Note: The final achievable concentration in your experimental buffer may be lower after dilution

from an organic stock solution.

Experimental Protocols
Protocol 1: Reconstitution of C3a (70-77) Peptide
This protocol provides a general procedure for solubilizing lyophilized C3a (70-77).

Materials:

Lyophilized C3a (70-77) peptide
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Sterile, distilled water or sterile PBS

(Optional) DMSO or 10% acetic acid

Benchtop centrifuge

Ultrasonic bath or probe sonicator

Procedure:

Preparation: Before opening, centrifuge the vial at low speed (e.g., 10,000 x g for 5 minutes)

to pellet all the lyophilized powder at the bottom of the tube[5][8].

Equilibration: Allow the vial to warm to room temperature before opening to avoid

condensation[5].

Initial Dissolution (Recommended Method):

For a basic peptide like C3a (70-77) (positive net charge), initial dissolution in a slightly

acidic solution can be beneficial. Add a small volume of 10% acetic acid to the vial.

Alternatively, for hydrophobic peptides, add a minimal volume of 100% DMSO to the vial to

fully dissolve the powder[9].

Aiding Dissolution:

Vortex the vial gently.

If the peptide is not fully dissolved, place the vial in an ultrasonic bath for short intervals

(e.g., 3 cycles of 10 seconds), chilling the tube on ice in between to prevent heating[3][5].

Final Dilution: Once the peptide is in a clear solution, slowly add your desired aqueous buffer

(e.g., PBS) dropwise while vortexing to reach the final desired concentration.

Confirmation: A successfully solubilized peptide will result in a clear, particle-free solution[5].

If the solution appears cloudy, it may be oversaturated or aggregated. Further sonication or

dilution may be required.
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Storage: For immediate use, keep the solution on ice. For long-term storage, create single-

use aliquots and store them at -20°C or -80°C[3].

Visualizations
C3a Receptor (C3aR) Signaling Pathway
The C3a (70-77) peptide acts as an agonist at the C3a receptor (C3aR), a G protein-coupled

receptor. Its binding initiates several downstream signaling cascades.
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Caption: C3aR signaling cascade upon peptide binding.

Troubleshooting Workflow for C3a (70-77) Solubility
This workflow provides a step-by-step guide to address common solubility problems.
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Start: Lyophilized C3a (70-77) Peptide
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Caption: Step-by-step workflow for dissolving C3a (70-77).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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